Cas no 2094178-29-5 (methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride)

Methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride is a pyrimidine derivative with potential applications in pharmaceutical and organic synthesis. This compound features a carboxylate ester group at the 4-position and a methyl substituent at the 2-position, contributing to its reactivity as an intermediate in heterocyclic chemistry. The hydrochloride salt form enhances its stability and solubility, facilitating handling and storage. Its structural framework makes it useful for constructing more complex molecules, particularly in medicinal chemistry for developing bioactive agents. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride structure
2094178-29-5 structure
Product Name:methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
CAS No:2094178-29-5
MF:
MW:
CID:4637314
Update Time:2025-08-02

methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride

methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-392922-0.05g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
0.05g
$66.0 2025-02-20
Enamine
EN300-392922-0.1g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
0.1g
$99.0 2025-02-20
Enamine
EN300-392922-0.25g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
0.25g
$141.0 2025-02-20
Enamine
EN300-392922-0.5g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
0.5g
$222.0 2025-02-20
Enamine
EN300-392922-1.0g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
1.0g
$285.0 2025-02-20
Enamine
EN300-392922-2.5g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
2.5g
$558.0 2025-02-20
Enamine
EN300-392922-5.0g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
5.0g
$825.0 2025-02-20
Enamine
EN300-392922-10.0g
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95.0%
10.0g
$1224.0 2025-02-20
1PlusChem
1P01E85R-50mg
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95%
50mg
$138.00 2023-12-19
1PlusChem
1P01E85R-100mg
methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride
2094178-29-5 95%
100mg
$176.00 2023-12-19

methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride Related Literature

Additional information on methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride

Methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride (CAS No. 2094178-29-5): A Comprehensive Overview

Methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride (CAS No. 2094178-29-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic implications.

The molecular structure of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride consists of a pyrimidine ring substituted with various functional groups. The presence of a methyl group at the 2-position and a carboxylate group at the 4-position, along with an oxo group at the 6-position, contributes to its distinct chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. The compound methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride has been studied for its possible role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. Its ability to interact with biological targets at the molecular level has made it a subject of intense research in medicinal chemistry.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The carboxylate group and the pyrimidine ring provide multiple sites for functionalization, allowing chemists to design derivatives with enhanced efficacy and selectivity. This flexibility has enabled researchers to explore its potential as a scaffold for drug discovery programs aimed at addressing unmet medical needs.

Recent studies have highlighted the compound's significance in the context of nucleoside analogs, which are known for their ability to mimic natural nucleosides and interfere with viral replication processes. The structural similarity of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride to known antiviral agents suggests that it may serve as a precursor for developing new treatments against RNA and DNA viruses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize its production, including catalytic processes that enhance efficiency while minimizing waste. These advancements align with global efforts to promote sustainable chemistry practices.

The pharmacokinetic properties of methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are crucial for determining its bioavailability and potential side effects, which are essential factors in drug development.

In conclusion, methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-4-carboxylate hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in addressing future healthcare challenges.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.